Cas no 453565-64-5 (3-Fluoro-5-methylsulfanylbenzoic acid)

• Product Name: 3-Fluoro-5-methylsulfanylbenzoic acid
• CAS No: 453565-64-5
• MF: C₈H₇FO₂S
• MW: 186.203384637833
• MDL: MFCD11976044
• CID: 4460194
• Update Time: 2025-10-29

3-Fluoro-5-methylsulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-5-(methylthio)-
• 3-Fluoro-5-methylsulfanylbenzoic acid

• MDL： MFCD11976044
• Inchi： 1S/C8H7FO2S/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3,(H,10,11)
• InChI Key： ZSEWNFQVEKASQW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(SC)=CC(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 3-Fluoro-5-methylsulfanylbenzoic acid

3-Fluoro-5-methylsulfanylbenzoic acid (CAS No. 453565-64-5)

3-Fluoro-5-methylsulfanylbenzoic acid, also known by its CAS registry number CAS No. 453565-64-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a fluoro group at the 3-position and a methylsulfanyl group at the 5-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 3-fluoro-5-methylsulfanylbenzoic acid involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the corresponding benzene derivative, followed by substitution reactions to introduce the fluoro and methylsulfanyl groups. The benzoic acid functionality is then introduced through oxidation or other suitable methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most promising applications of 3-fluoro-5-methylsulfanylbenzoic acid lies in its potential as a precursor for drug development. The compound's structure suggests that it could serve as a building block for more complex molecules with therapeutic properties. For instance, derivatives of this compound have shown potential in anti-inflammatory and anti-tumor studies. Researchers have reported that certain analogs exhibit selective inhibition against specific enzymes involved in inflammatory pathways, making them attractive candidates for drug discovery.

In addition to its pharmacological applications, 3-fluoro-5-methylsulfanylbenzoic acid has also been explored for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its investigation as a potential ligand in coordination chemistry. Recent studies have demonstrated that metal complexes derived from this compound exhibit interesting magnetic and electronic properties, which could be harnessed in the development of new materials for electronic devices.

The chemical stability and reactivity of 3-fluoro-5-methylsulfanylbenzoic acid have been extensively studied under various conditions. Experimental data indicate that the compound is relatively stable under normal storage conditions but can undergo decomposition under harsh thermal or oxidative conditions. The presence of the methylsulfanyl group enhances the compound's reactivity toward nucleophilic substitution reactions, making it a versatile intermediate in organic synthesis.

From an environmental perspective, understanding the fate and transport of 3-fluoro-5-methylsulfanylbenzoic acid in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating the compound's biodegradability and its ability to adsorb onto soil particles. These studies are essential for developing guidelines for safe handling and disposal of this compound.

In conclusion, 3-fluoro-5-methylsulfanylbenzoic acid (CAS No. 453565-64-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.